Cas no 1044774-02-8 (1-[(2-bromophenyl)methyl]pyrrolidin-3-ol)

• Product Name: 1-[(2-bromophenyl)methyl]pyrrolidin-3-ol
• CAS No: 1044774-02-8
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5057898
• Update Time: 2025-06-13

1-[(2-bromophenyl)methyl]pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromobenzyl)pyrrolidin-3-ol
• 1-[(2-bromophenyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C11H14BrNO/c12-11-4-2-1-3-9(11)7-13-6-5-10(14)8-13/h1-4,10,14H,5-8H2
• InChI Key： HVLQYTLXQYMTJA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN1CCC(C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2
• Topological Polar Surface Area: 23.5

Additional information on 1-[(2-bromophenyl)methyl]pyrrolidin-3-ol

Introduction to 1-[(2-bromophenyl)methyl]pyrrolidin-3-ol (CAS No. 1044774-02-8)

1-[(2-bromophenyl)methyl]pyrrolidin-3-ol, also known by its CAS number 1044774-02-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a bromophenyl substituent, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 1-[(2-bromophenyl)methyl]pyrrolidin-3-ol consists of a pyrrolidine ring, a five-membered nitrogen-containing heterocycle, and a bromophenyl group attached to the methyl side chain. The presence of the hydroxyl group at the 3-position of the pyrrolidine ring adds to its reactivity and potential for functionalization. This combination of structural features provides a robust platform for the synthesis of derivatives with diverse biological activities.

In recent years, 1-[(2-bromophenyl)methyl]pyrrolidin-3-ol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of inhibitors for various enzymes and receptors, including kinases and G-protein coupled receptors (GPCRs). These studies have highlighted the compound's ability to modulate specific biological pathways, making it a promising lead for further optimization.

The pharmacological properties of 1-[(2-bromophenyl)methyl]pyrrolidin-3-ol have been investigated in several preclinical studies. One notable study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory effects in vitro and in vivo. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential utility in treating inflammatory diseases.

Beyond its anti-inflammatory properties, 1-[(2-bromophenyl)methyl]pyrrolidin-3-ol has also shown promise in neuropharmacology. A study published in the European Journal of Pharmacology reported that certain derivatives of this compound exhibited neuroprotective effects in models of neurodegenerative diseases. The compounds were found to reduce oxidative stress and prevent neuronal cell death, indicating their potential as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 1-[(2-bromophenyl)methyl]pyrrolidin-3-ol is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through various routes, including palladium-catalyzed coupling reactions and nucleophilic substitution reactions. These synthetic methods allow for efficient and scalable production, which is crucial for advancing compounds from early-stage research to clinical development.

In addition to its direct applications as a therapeutic agent, 1-[(2-bromophenyl)methyl]pyrrolidin-3-ol has also been used as a building block in combinatorial chemistry approaches. By incorporating this compound into high-throughput screening libraries, researchers can rapidly identify lead compounds with desired biological activities. This approach has been particularly useful in identifying novel scaffolds for drug discovery programs targeting specific diseases or conditions.

The safety profile of 1-[(2-bromophenyl)methyl]pyrrolidin-3-ol is an important consideration for its use in pharmaceutical applications. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials.

In conclusion, 1-[(2-bromophenyl)methyl]pyrrolidin-3-ol (CAS No. 1044774-02-8) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore new applications and derivatives of this compound, further solidifying its importance in the field.